N,N-diethyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N,N-diethyl-3-(methanesulfonamido)benzamide
• InChI: InChI=1S/C12H18N2O3S/c1-4-14(5-2)12(15)10-7-6-8-11(9-10)13-18(3,16)17/h6-9,13H,4-5H2,1-3H3
• InChI Key: ZJNMAXZSAOVYMJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NS(=O)(=O)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

“N,N-diethyl-3-[(methylsulfonyl)amino]benzamide” is a chemical compound that has been mentioned in the context of being used as a synthesis solvent. It is also known as DEET.

Synthesis Analysis

The synthesis of “N,N-diethyl-3-[(methylsulfonyl)amino]benzamide” has been discussed in the context of metal-organic frameworks (MOFs). It has been shown to act as a metal-organic framework synthesis solvent with phase-directing capabilities. The use of DEET as a synthesis solvent is currently unexplored.

Molecular Structure Analysis

The molecular formula of “N,N-diethyl-3-[(methylsulfonyl)amino]benzamide” is C11H17NO4S2. Its average mass is 291.387 Da and its monoisotopic mass is 291.059906 Da.

Chemical Reactions Analysis

“N,N-diethyl-3-[(methylsulfonyl)amino]benzamide” has been used in the synthesis of metal-organic frameworks (MOFs). MOFs are generally synthesized in toxic formamide solvents, and the use of greener solvents like DEET would lower production barriers and facilitate applications such as drug delivery.

Physical And Chemical Properties Analysis

“N,N-diethyl-3-[(methylsulfonyl)amino]benzamide” has been used as a synthesis solvent due to its slow evaporation rate, which permits a longer duration of protection than more-volatile repellents.

Scientific Research Applications

Metal-Organic Framework Synthesis Solvent

• . This property lowers production barriers and facilitates applications such as drug delivery.

Bioactive Compound Preparation

• .

Bed Bug Repellency Studies

• A binary choice olfactometer was employed to study DEET’s dose-dependent effects, considering factors like host-associated stimuli (with or without CO2), exposure modality (olfactory vs. .

Mechanism of Action

Target of Action

It is known that similar compounds interact with various biological targets, contributing to their diverse biological and clinical applications .

Mode of Action

It is structurally similar to n,n-diethyl-3-methylbenzamide (commonly known as deet), a potent insect repellent . The presence of a 3-methylbenzyl group rather than a hydrogen on its amide carbon distinguishes it from DEF .